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Compound of Interest

Compound Name: PNU-176798

Cat. No.: B10801108

Audience: Researchers, scientists, and drug development professionals.

Introduction

PNU-176798 is an oxazolidinone antimicrobial agent that inhibits bacterial protein synthesis.[1]
[2] Accurate and consistent preparation of stock solutions is critical for reliable experimental
outcomes in microbiological and pharmacological studies. These application notes provide
detailed protocols for the preparation, storage, and handling of PNU-176798 stock solutions to
ensure their stability and efficacy for in vitro and in vivo research.

Chemical Properties and Solubility

A comprehensive understanding of the physicochemical properties of PNU-176798 is essential

for the proper preparation of stock solutions. The key properties are summarized in the table
below.
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Property Value Source
Molecular Formula C16H13FN4OsS [2]
Molecular Weight 360.36 g/mol [2][3]
CAS Number 428861-91-0 [2][3]
Appearance Crystalline solid N/A
Solubility Soluble in DMSO (10 mM) [2][3]

Experimental Protocols

PNU-176798 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade
Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

This protocol describes the preparation of a 10 mM stock solution of PNU-176798 in DMSO.

Pre-weighing Preparation: Allow the PNU-176798 powder to equilibrate to room temperature
before opening the vial to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of PNU-176798 powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh 3.60 mg of PNU-176798.

o Calculation:

= Volume (L) x Concentration (mol/L) = Moles
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= 0.001 L x 0.01 mol/L = 0.00001 mol
= Moles x Molecular Weight ( g/mol ) = Mass (g)

= 0.00001 mol x 360.36 g/mol = 0.0036 g = 3.60 mg

e Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the PNU-176798 powder. For a 10 mM solution from 3.60 mg of powder, add 1
mL of DMSO.

e Mixing: Tightly cap the tube and vortex thoroughly until the compound is completely
dissolved. Gentle warming to 37°C and sonication in an ultrasonic bath can aid in dissolution
if necessary.[3]

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is recommended to aliquot the stock solution into smaller, single-use volumes
in sterile cryovials.[3]

o Storage Conditions: Store the aliquots at -20°C for short-term storage (up to 1 month) or at
-80°C for long-term storage (up to 6 months).[3]

Visualization of Experimental Workflow and
Mechanism of Action

The following diagram outlines the key steps for preparing a PNU-176798 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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